Cas no 126394-63-6 (2-Propenoic acid,3-phenyl-,(1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenylester, (2E)-)

• Product Name: 2-Propenoic acid,3-phenyl-,(1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenylester, (2E)-
• CAS No: 126394-63-6
• MF: C₂₄H₃₂O₃
• MW: 368.509087562561
• CID: 213185
• Update Time: 2024-03-01

2-Propenoic acid,3-phenyl-,(1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenylester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-,(1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenylester, (2E)-
• 2-Propenoic acid,3-phenyl-,(1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthale
• 2-Propenoicacid, 3-phenyl-,1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenylester, [1R-[1a(E),2a,5a,8a,8aa]]-
• Wrightol
• 2-Propenoic acid, 3-phenyl-, (1R,2S,5R,8S,8aR)-1,2,3,5,6,7,8,8a-octahydro-5-hydroxy-8,8a-dimethyl-2-(1-methylethyl)-1-naphthalenyl ester, (2E)-

• Inchi： 1S/C24H32O3/c1-16(2)19-12-13-20-21(25)14-10-17(3)24(20,4)23(19)27-22(26)15-11-18-8-6-5-7-9-18/h5-9,11,13,15-17,19,21,23,25H,10,12,14H2,1-4H3/b15-11+/t17-,19-,21+,23+,24+/m0/s1
• InChI Key： KSKDEVFGRYPGMM-XKIXIDOCSA-N
• SMILES： C(O[C@H]1[C@@]2(C)C([C@H](O)CC[C@@H]2C)=CC[C@H]1C(C)C)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 116.01092
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• XLogP3: 5.043

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 495.8±45.0 °C(Predicted)
• PSA: 74.6
• pka: 14.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids